N-{[(4-ethoxy-2-nitrophenyl)amino]carbonothioyl}-3-(4-methoxyphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(4-ethoxy-2-nitroanilino)-sulfanylidenemethyl]-3-(4-methoxyphenyl)-2-propenamide is a member of thioureas.
Scientific Research Applications
Synthesis and Derivative Research
Research has focused on the synthesis of various pyrimidine and fused pyrimidine derivatives, including those related to the chemical structure of N-{[(4-ethoxy-2-nitrophenyl)amino]carbonothioyl}-3-(4-methoxyphenyl)acrylamide. For example, Mahmoud et al. (2011) explored the synthesis of pyrimidine derivatives with potential antiviral activity, highlighting the diverse applications of such chemical structures (Mahmoud et al., 2011).
Characterization and Computation of Reactivity
Tanış et al. (2019) conducted a comprehensive study on the characterization and computational analysis of N-(4-nitrophenyl)acrylamide, which shares similarities with the chemical structure . This study provides insights into the natural toxicity and reactivity of these molecules, useful for biomedical research (Tanış et al., 2019).
Corrosion Inhibition Applications
In 2022, Abu-Rayyan et al. examined synthetic acrylamide derivatives, similar in structure to the compound , for their effectiveness as corrosion inhibitors. This study provides an application perspective in industrial chemistry (Abu-Rayyan et al., 2022).
Cytotoxicity and Anticancer Research
Hassan et al. (2014) investigated the cytotoxic activity of certain pyrazole and pyrimidine derivatives, which are structurally related to the compound . This highlights potential applications in anticancer research (Hassan et al., 2014).
Spectroscopic Characterization
Saeed et al. (2010) provided detailed spectroscopic characterization of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, which can be insightful for understanding similar compounds like the one (Saeed et al., 2010).
Self-Assembled Aggregates Recognition
Research by Sawada et al. (2000) on fluoroalkylated end-capped N-(1,1-dimethyl-3-oxobutyl)acrylamide oligomer, which can recognize hydrophilic amino and N,N-dimethylamino compounds, demonstrates potential applications in molecular recognition (Sawada et al., 2000).
properties
Molecular Formula |
C19H19N3O5S |
---|---|
Molecular Weight |
401.4 g/mol |
IUPAC Name |
(E)-N-[(4-ethoxy-2-nitrophenyl)carbamothioyl]-3-(4-methoxyphenyl)prop-2-enamide |
InChI |
InChI=1S/C19H19N3O5S/c1-3-27-15-9-10-16(17(12-15)22(24)25)20-19(28)21-18(23)11-6-13-4-7-14(26-2)8-5-13/h4-12H,3H2,1-2H3,(H2,20,21,23,28)/b11-6+ |
InChI Key |
NDDQODHEJCVPNW-IZZDOVSWSA-N |
Isomeric SMILES |
CCOC1=CC(=C(C=C1)NC(=S)NC(=O)/C=C/C2=CC=C(C=C2)OC)[N+](=O)[O-] |
SMILES |
CCOC1=CC(=C(C=C1)NC(=S)NC(=O)C=CC2=CC=C(C=C2)OC)[N+](=O)[O-] |
Canonical SMILES |
CCOC1=CC(=C(C=C1)NC(=S)NC(=O)C=CC2=CC=C(C=C2)OC)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.